Cas no 2171954-76-8 (4-(benzyloxy)-3-methanesulfonylaniline)

• Product Name: 4-(benzyloxy)-3-methanesulfonylaniline
• CAS No: 2171954-76-8
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 6395025
• PubChem ID: 165748437
• Update Time: 2025-10-29

4-(benzyloxy)-3-methanesulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-3-methanesulfonylaniline
• 2171954-76-8
• EN300-1295948

• Inchi： 1S/C14H15NO3S/c1-19(16,17)14-9-12(15)7-8-13(14)18-10-11-5-3-2-4-6-11/h2-9H,10,15H2,1H3
• InChI Key： KZSHILLDWZROFR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=CC=1OCC1C=CC=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-(benzyloxy)-3-methanesulfonylaniline

4-(Benzyloxy)-3-Methanesulfonylaniline: A Comprehensive Overview

The compound with CAS No. 2171954-76-8, commonly referred to as 4-(benzyloxy)-3-methanesulfonylaniline, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential utility in drug design and development. In this article, we will delve into the chemical structure, synthesis methods, physical properties, and recent advancements in its applications.

The name 4-(benzyloxy)-3-methanesulfonylaniline is derived from its structural components. The benzyloxy group is attached to the para position of the aniline ring, while the methanesulfonyl group is positioned at the meta position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and analgesic agents.

From a synthetic perspective, 4-(benzyloxy)-3-methanesulfonylaniline can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. For instance, a common approach involves the reaction of aniline derivatives with benzyl bromide in the presence of a base to introduce the benzyloxy group. Subsequent sulfonation using methanesulfonyl chloride under controlled conditions yields the final product.

Recent research has focused on optimizing these synthesis pathways to enhance yield and reduce costs. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that the use of microwave-assisted synthesis significantly accelerates the formation of 4-(benzyloxy)-3-methanesulfonylaniline, while maintaining high purity levels. This advancement underscores the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex organic molecules in pharmaceutical research.

In terms of physical properties, 4-(benzyloxy)-3-methanesulfonylaniline exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chromatographic techniques, including high-performance liquid chromatography (HPLC), which is often employed for its purification and characterization.

The application of 4-(benzyloxy)-3-methanesulfonylaniline extends beyond its role as an intermediate in drug development. Recent studies have explored its potential as a precursor for advanced materials, such as stimuli-responsive polymers and sensors. For instance, researchers at Stanford University have utilized this compound to synthesize polymer networks that exhibit pH-responsive behavior, opening new avenues for applications in drug delivery systems.

Furthermore, 4-(benzyloxy)-3-methanesulfonylaniline has been investigated for its ability to act as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into chiral environments, chemists can achieve high enantioselectivity in key reactions, which is critical for the production of optically active pharmaceuticals.

In conclusion, 4-(benzyloxy)-3-methanesulfonylaniline stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials development.